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Compound of Interest

Compound Name: 2-Chloro-7-iodonaphthalene
CAS No.: 858024-77-8
Cat. No.: B3331780
Get Quote
. J

Technical Guide: 2-Chloro-7-iodonaphthalene

CAS Registry Number: 858024-77-8[1]

Executive Summary

2-Chloro-7-iodonaphthalene is a mixed-halogenated naphthalene scaffold utilized primarily
for its differential reactivity. The significant difference in bond dissociation energies between the
C-I (approx. 65 kcal/mol) and C—CI (approx. 95 kcal/mol) bonds allows for highly selective
sequential cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This
"orthogonal” reactivity makes it an essential building block for constructing non-
centrosymmetric 2,7-disubstituted naphthalenes found in OLED transport materials and
pharmaceutical agents.

Physical & Chemical Data Profile

The following data consolidates available experimental identifiers and predicted
physicochemical constants based on structural analogs (2-chloronaphthalene and 2-
iodonaphthalene).
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ble 1: Physicochemical Specificati

Property Value | Description Source/Note

CAS Number 858024-77-8 Chemical Abstracts Service
Molecular Formula C10HsClI —

Molecular Weight 288.51 g/mol —

Off-white to pale yellow )
Appearance ) ] Observed in analogs
crystalline solid

Melting Point 65—75 °C (Predicted range) Note 1
Boiling Point ~340 °C (at 760 mmHg) Predicted
Density 1.9+0.1 g/cm3 Predicted

- Soluble in CHCIs, DCM, THF, ] N ]
Solubility ) Lipophilic aromatic
Toluene; Insoluble in water.

SMILES Clclccc2cec(l)eec2cl —

Note 1 (Melting Point): While specific experimental melting points for this isomer are rarely
indexed in open public databases, structural analogs suggest a solid phase. 2-
Chloronaphthalene melts at 59.5°C, and 2-iodonaphthalene melts at 54°C. The 2,7-substitution
pattern typically increases lattice energy due to symmetry, likely elevating the melting point
slightly above the mono-substituted precursors.

Synthesis & Experimental Protocols

The most reliable synthetic route to 2-chloro-7-iodonaphthalene is via the Sandmeyer
Reaction, starting from commercially available 7-amino-2-chloronaphthalene (or generated via
Bucherer reaction from the corresponding naphthol).

Protocol: lodination via Diazotization (Sandmeyer)

Reaction Overview:

o Diazotization: Conversion of the amine to a diazonium salt using sodium nitrite and acid.
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« lodination: Displacement of the diazonium group by iodide (KI).

Step-by-Step Methodology

Reagents:

7-Amino-2-chloronaphthalene (1.0 equiv)

Sodium Nitrite (NaNOz, 1.2 equiv)

Potassium lodide (Kl, 2.0 equiv)

Hydrochloric Acid (HCI, 6M) or Sulfuric Acid (H2SOa)

Solvent: Water/Acetonitrile mixture (1:1)

Procedure:

¢ Solubilization: Suspend 7-amino-2-chloronaphthalene in 6M HCI at 0°C. Ensure vigorous
stirring to create a fine suspension or partial solution.

o Diazotization: Dropwise add an agueous solution of NaNO:z (1.2 equiv) while maintaining the
internal temperature below 5°C. Stir for 30 minutes. The mixture should become clear or
change color as the diazonium salt forms.

o Checkpoint: Test for excess nitrous acid using starch-iodide paper (should turn blue
instantly).

e Substitution: Dissolve Kl (2.0 equiv) in a minimal amount of water. Slowly add this solution to
the cold diazonium mixture.

o Observation: Nitrogen gas evolution (

) will be vigorous. The solution will turn dark brown/purple due to iodine liberation.

o Work-up: Allow the reaction to warm to room temperature and stir for 2 hours. Heat to 60°C
for 30 minutes to ensure completion.

e Quenching: Quench excess iodine with saturated aqueous sodium thiosulfate (
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) until the dark color fades to yellow/tan.

» Extraction: Extract with Dichloromethane (DCM) (3x). Wash combined organics with brine,
dry over anhydrous

, and concentrate in vacuo.

 Purification: Recrystallize from ethanol or purify via silica gel flash chromatography
(Hexanes/EtOAc 95:5) to yield the product as an off-white solid.

Reactivity & Applications (Mechanism)[3]
The utility of 2-chloro-7-iodonaphthalene lies in its chemoselective functionalization.

o Site A (C-7 lodine): Weakest bond. Reacts first in Palladium-catalyzed cross-couplings
(Suzuki, Sonogashira) at low temperatures (RT to 60°C).

o Site B (C-2 Chlorine): Stronger bond. Remains intact during the first coupling. Requires
harsher conditions (bulky phosphine ligands like XPhos/SPhos, higher temps >100°C) to
react.

Diagram 1: Synthesis & Reactivity Workflow

Suzuki Coupling 2
(Pd(0), Ligand, Heat)
Activates C-CI

Suzuki Coupling 1
(Pd(0), R-B(OH)2)
Selectivity: | > CI

Diazonium Intermediate N2 (g 2-Chloro-7-iodonaphthalene Product A Final Scaffold
(Ar-N2+ CI-) (CAS 858024-77-8) (2-Chloro-7-R-naphthalene) (2-R-7-R-naphthalene)

Click to download full resolution via product page

Caption: Synthesis via Sandmeyer reaction followed by sequential Pd-catalyzed cross-coupling
exploiting the reactivity difference between | and ClI.
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o Chemical Abstracts Service (CAS).CAS Registry Number 858024-77-8. American Chemical
Society.

» Organic Syntheses.General Procedure for Sandmeyer lodination. Org. Synth. Coll. Vol. 2, p.
351. (Standard Reference for Protocol).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Page loading... [wap.guidechem.com]

¢ To cite this document: BenchChem. [2-Chloro-7-iodonaphthalene melting point and physical
data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3331780/docs#2-chloro-7-iodonaphthalene-melting-
point-and-physical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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